![molecular formula C5H5NOS B182251 2-Methylthiazole-5-carbaldehyde CAS No. 1003-60-7](/img/structure/B182251.png)
2-Methylthiazole-5-carbaldehyde
Overview
Description
Synthesis Analysis
The synthesis of 2-Methylthiazole-5-carbaldehyde involves a solution of 2-amino-5-methylthiazole and sodium carbonate in anhydrous dimethylformamide (DMF) being added dropwise to a solution of chloroacetyl chloride in DMF . The product obtained is then exploited for multistep reactions to obtain the target compounds .Molecular Structure Analysis
The molecular formula of this compound is C5H5NOS . Its average mass is 127.164 Da and its monoisotopic mass is 127.009186 Da .Physical And Chemical Properties Analysis
This compound is a yellow liquid. It has a molecular weight of 127.17 . It is stored at a temperature between 2-8°C in an inert atmosphere .Scientific Research Applications
1. Synthesis and Structural Studies
2-Methylthiazole-5-carbaldehyde has been utilized in the synthesis of various derivatives, particularly in the preparation of N,N-disubstituted 2-aminothiazoles. These compounds have been analyzed using infrared and 1H NMR spectrometry, revealing the importance of mesomeric interactions between the functional groups in 2-aminothiazole-5-carbaldehydes (Gillon et al., 1983).
2. Non-Linear Optical Applications
The compound has been employed in the synthesis of novel push-pull benzothiazole derivatives with reverse polarity. These derivatives have potential applications in non-linear optics due to their unique electronic properties (Hrobárik et al., 2004).
3. Synthesis of Heterocyclic Compounds
This compound is instrumental in the synthesis of a variety of heterocyclic compounds. For instance, its derivatives have been used to create thieno[2,3-d]thiazoles and isoxazolo[3,4-d]thiazoles, contributing to the development of novel heterocyclic frameworks (Athmani et al., 1992).
4. Electronic and Charge Transport Studies
Derivatives of this compound have been used in the synthesis of chromophores for doping in polymeric matrices. These compounds demonstrate significant electron mobility, making them relevant in materials science and electronics (Tokarev et al., 2019).
5. Pharmaceutical Applications
In the pharmaceutical domain, derivatives of this compound have been synthesized and evaluated for anti-inflammatory and antimicrobial activities. Some of these compounds exhibit promising activity compared to standard drugs (Shelke et al., 2012).
Safety and Hazards
Mechanism of Action
Target of Action:
The primary target of 2-Methylthiazole-5-carbaldehyde Thiazoles, including This compound , often participate in various biological activities, such as antitumor and cytotoxic effects . These activities may involve interactions with specific cellular components or enzymes.
Mode of Action:
The mode of action likely involves the following steps:
- Absorption : The compound is absorbed, although specific details are not available .
- Transmetalation : Thiazoles, including This compound , can participate in Suzuki–Miyaura (SM) cross-coupling reactions. In SM coupling, transmetalation occurs with formally nucleophilic organic groups, which transfer from boron to palladium. This process leads to the formation of new carbon–carbon bonds .
- Oxidative Addition : The compound may undergo oxidative addition, where palladium becomes oxidized through its donation of electrons to form new Pd–C bonds .
Pharmacokinetics (ADME Properties):
- Absorption : The compound is absorbed, but details are scarce .
- Distribution : The volume of distribution is not available .
Result of Action:
The molecular and cellular effects of This compound Its potential antitumor and cytotoxic properties suggest involvement in cellular processes related to cell growth, survival, or apoptosis .
properties
IUPAC Name |
2-methyl-1,3-thiazole-5-carbaldehyde | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H5NOS/c1-4-6-2-5(3-7)8-4/h2-3H,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YELBTTSDCRQQRE-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC=C(S1)C=O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H5NOS | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30552860 | |
Record name | 2-Methyl-1,3-thiazole-5-carbaldehyde | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30552860 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
127.17 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1003-60-7 | |
Record name | 2-Methyl-1,3-thiazole-5-carbaldehyde | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30552860 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2-Methyl-1,3-thiazole-5-carboxaldehyde | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.